1H-1,4,7-Triazonine, octahydro-1-[(4-methylphenyl)sulfonyl]-

• CAS No.: 129422-96-4
• Molecular Formula: C13H21N3O2S
• Molecular Weight: 283.39 g/mol
• IUPAC Name: 1-(4-methylphenyl)sulfonyl-1,4,7-triazonane
• InChI: InChI=1S/C13H21N3O2S/c1-12-2-4-13(5-3-12)19(17,18)16-10-8-14-6-7-15-9-11-16/h2-5,14-15H,6-11H2,1H3
• InChI Key: AKZCCDAIHAGQDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCNCCNCC2

Description

1H-1,4,7-Triazonine, octahydro-1-[(4-methylphenyl)sulfonyl]- is a useful research compound. Its molecular formula is C13H21N3O2S and its molecular weight is 283.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,4,7-Tris(p-toluenesulfonyl)-1,4,7-triazacyclononane (17.56 g, 29.7 mmol) and phenol (21 g, 223.0 mmol) are dissolved in 240 ml of a solution of HBr (33%) in glacial acetic acid. The solution is heated at 90° C. for 30 h. A solid appears after 3 h. After returning to ambient temperature, the mixture is filtered and the solid is washed with diethyl ether (2×80 ml). The hydrobromide salt is dissolved in a 1M sodium hydroxide solution until the pH is of the order of 12 units. The aqueous solution is extracted with chloroform (8×50 ml). The combined organic phases are dried over Na2SO4 and the solvent is evaporated under vacuum. Finally, a white solid is obtained (7.36 g, yield 88%).